Cas no 62580-17-0 (Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy-)

• Product name: Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy-
• CAS No: 62580-17-0
• MF: C₁₃H₁₁NO₄
• MW: 245.23074
• CID: 439441
• PubChem ID: 371227

Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy-
• 4,7-dimethoxyfuro[2,3-b]quinolin-8-ol
• 62580-17-0
• CHEMBL1981721
• DTXSID70327312
• NSC-645284
• NCI60_015425
• NSC645284

• Inchi： InChI=1S/C13H11NO4/c1-16-9-4-3-7-10(11(9)15)14-13-8(5-6-18-13)12(7)17-2/h3-6,15H,1-2H3
• InChI Key： YETVAZKVSQUUFY-UHFFFAOYSA-N
• SMILES： COC1=C(C2=C(C=C1)C(=C3C=COC3=N2)OC)O

Computed Properties

• Exact Mass: 245.06883
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 64.72